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Compound of Interest

Compound Name: GSK2292767

Cat. No.: B607790 Get Quote

Technical Support Center: GSK2292767
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

GSK2292767. The information is designed to address common challenges, particularly those

related to solubility, to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is GSK2292767 and what is its primary mechanism of action?

A1: GSK2292767 is a potent and highly selective inhibitor of phosphoinositide 3-kinase delta

(PI3Kδ).[1][2][3][4] Its selectivity for PI3Kδ is over 500-fold greater than for other PI3K isoforms.

[1][4] PI3Kδ is a key enzyme in the PI3K/Akt signaling pathway, which is crucial for the

activation, proliferation, and survival of leukocytes. By inhibiting PI3Kδ, GSK2292767 can

modulate immune responses, making it a compound of interest for respiratory diseases like

asthma and chronic obstructive pulmonary disease (COPD).[3][5]

Q2: What are the general solubility characteristics of GSK2292767?

A2: GSK2292767 is a low-solubility compound.[6] It is practically insoluble in water and

ethanol.[2] However, it is soluble in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

[3] For in vivo applications, specific formulations are required to achieve a homogenous

suspension or solution.[2][5]

Q3: How should I store GSK2292767 powder and stock solutions?
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A3: Proper storage is critical to maintain the stability and activity of GSK2292767.

Powder: Store at -20°C for up to 3 years.[2][5]

Stock Solutions (in solvent): Aliquot stock solutions to avoid repeated freeze-thaw cycles.[1]

[2]

Store at -80°C for up to 1 year.[2]

Store at -20°C for up to 1 month.[1][2][5]

Troubleshooting Guide: Solubility Issues
Issue 1: Difficulty dissolving GSK2292767 powder in
DMSO.

Possible Cause: The compound may require energy to fully dissolve. Another potential issue

is the quality of the DMSO used.

Solution:

Use fresh, anhydrous (moisture-free) DMSO, as GSK2292767 is hygroscopic and

absorbed moisture can significantly decrease solubility.[1][2]

To aid dissolution, you can gently warm the solution to 60°C and use sonication.[1]

Ensure you are working within the recommended concentration range.

Issue 2: Precipitation of GSK2292767 observed when
diluting a DMSO stock solution with aqueous media.

Possible Cause: GSK2292767 has very low aqueous solubility. When a concentrated DMSO

stock is diluted into an aqueous buffer or cell culture medium, the compound can crash out of

solution.

Solution:
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Minimize Final DMSO Concentration: Aim for the lowest possible final concentration of

DMSO in your working solution (typically <0.5%) to maintain the solubility of GSK2292767
and minimize solvent toxicity to cells.

Serial Dilutions: Perform serial dilutions in your aqueous medium. Instead of a single large

dilution, dilute the DMSO stock in multiple, smaller steps.

Use of Surfactants: For some applications, the inclusion of a small amount of a

biocompatible surfactant, such as Tween 80 or Pluronic F-68, in the final aqueous medium

can help to maintain the compound's solubility.

Direct Addition to Protein-Containing Medium: If your final application involves cell culture,

adding the DMSO stock directly to a medium containing serum (e.g., FBS) can sometimes

help to stabilize the compound due to protein binding.

Data Presentation: Solubility
The following table summarizes the solubility of GSK2292767 in various solvents.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 - 125 195.09 - 243.86

May require warming

and sonication. Use of

fresh, anhydrous

DMSO is

recommended.[1][2]

DMF 16 31.21

DMF:PBS (pH 7.2)

(1:2)
0.3 0.59

Water Insoluble Insoluble

Ethanol Insoluble Insoluble
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Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL Stock Solution
in DMSO

Weigh out the desired amount of GSK2292767 powder in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a final concentration of

100 mg/mL.

Vortex the solution briefly.

If the compound is not fully dissolved, place the tube in a sonicator bath for 10-15 minutes.

If necessary, gently warm the solution to 60°C in a water bath with intermittent vortexing until

the solution is clear.

Allow the solution to cool to room temperature.

Aliquot the stock solution into smaller volumes in sterile cryovials to avoid repeated freeze-

thaw cycles.

Store the aliquots at -80°C.

Protocol 2: Preparation of an In Vivo Formulation
(Example for Injection)
This is an example formulation and may require optimization for your specific experimental

needs.

Prepare a 100 mg/mL stock solution of GSK2292767 in DMSO as described in Protocol 1.

To prepare a 1 mL working solution with a final concentration of 5 mg/mL, follow these steps

in order: a. Take 50 µL of the 100 mg/mL clarified DMSO stock solution. b. Add 400 µL of

PEG300 and mix until the solution is clear. c. Add 50 µL of Tween 80 and mix until the

solution is clear. d. Add 500 µL of ddH₂O to bring the final volume to 1 mL.
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The final composition of the vehicle will be 5% DMSO, 40% PEG300, 5% Tween 80, and

50% ddH₂O.[2]

The mixed solution should be used immediately for optimal results.[2]
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Caption: The inhibitory action of GSK2292767 on the PI3Kδ signaling pathway.

Experimental Workflow: Troubleshooting Solubility
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Caption: A workflow for troubleshooting common solubility issues with GSK2292767.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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